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Compound of Interest

Compound Name: 3-Methylpentane

Cat. No.: B165638

An In-depth Technical Guide to 3-Methylpentane: CAS Number and Safety Data

Introduction

3-Methylpentane (CeH14) is a branched-chain alkane and an isomer of hexane.[1] It is a
colorless, volatile liquid with a mild, gasoline-like odor.[2][3][4] Primarily utilized as a solvent in
organic synthesis, a lubricant, and a raw material for producing carbon black, it is also a
component of gasoline and various consumer products like quick-drying glues.[1][5] This guide
provides a comprehensive overview of its Chemical Abstracts Service (CAS) number and
detailed safety data for researchers, scientists, and drug development professionals.

Chemical Identification

Proper identification is critical for regulatory compliance and safety. The definitive CAS number
for 3-Methylpentane is 96-14-0.[2][6][7][8]
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Identifier

Value

Chemical Name

3-Methylpentane

CAS Number

96-14-0[2][7][8]

Molecular Formula

CeH14[2][7][8]

Molecular Weight 86.18 g/mol [2][7][8]

EC Number 202-481-4]2]

UN Number 1208[2][8]

Synonyms Diethylmethylmethane[2][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Methylpentane is essential for safe

handling, storage, and use in experimental design.
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Property Value

Appearance Colorless liquid[2]

Odor Mild, gasoline-like[3]

Boiling Point 63.2 - 64 °C[2][6]

Melting Point -162.9 °C[2][6]

Flash Point -7 °C to -6.6 °C (Closed Cup)[2][6]
Density 0.664 g/mL at 25 °C

Vapor Pressure

135 mmHg at 17 °C; 190 mmHg at 25°CJ[2]

Vapor Density

2.97 - 3.0 (Air = 1)[2]

Autoignition Temperature

278 °C (532 °F)[2][4]

Explosive Limits

Lower: ~1.2% (V); Upper: ~7.7% (V)[9]

Refractive Index

n20/D 1.376

Solubility

Soluble in ethanol, ether, acetone, benzene,
carbon tetrachloride.[2] Insoluble in water (17.9
mg/L at 25 °C).[6]

Safety and Hazard Information

3-Methylpentane is a hazardous chemical requiring stringent safety protocols. It is highly

flammable and poses several health risks upon exposure.

GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapour[10]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters
airways[10]
H315: Causes skin
Skin Irritation Category 2 o
irritation[10]
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation
Specific Target Organ Toxicity H336: May cause drowsiness
] Category 3 o
(Single Exposure) or dizziness[10]
Hazardous to the Aquatic H411: Toxic to aquatic life with
) ) Category 2 ]
Environment (Chronic) long lasting effects[10]
Exposure Limits
Organization Limit Type Value
OSHA PEL-TWA 100 ppm (350 mg/m3)[3]
NIOSH REL-TWA (10-hour) 100 ppm (350 mg/m3)[3]
ACGIH TLV-TWA (8-hour) 500 ppm[10]
ACGIH STEL 1000 ppm[10]

Toxicological Information

Exposure to 3-Methylpentane primarily occurs through inhalation and can impact the nervous

system.[1]

o Acute Effects: Inhalation of high concentrations can cause irritation, headaches, drowsiness,

dizziness, and loss of coordination.[1][11] If the liquid is swallowed, it can enter the airways

and may cause aspiration pneumonitis.[10]
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Chronic Effects: Prolonged exposure can affect the central and peripheral nervous systems.
[1] The substance also defats the skin, which may lead to dryness or cracking with repeated
contact.[10]

Specific Studies: A subacute inhalation study in rats determined a No Observable Adverse
Effect Level (NOAEL) to be above 4,540 ppm for exposure of 6 hours/day, 5 days/week for 4
weeks.[5][11] No mortality or significant clinical signs were observed in the study.[5]

Experimental Protocols
Subacute Inhalation Toxicity Study (Rat Model)

The NOAEL for 3-Methylpentane was determined based on the following experimental design,
in accordance with OECD Test Guideline 412:[5]

Test Animals: Sprague Dawley rats were used for the study.[5]

Exposure Groups: Animals were divided into four groups and exposed to 0 ppm (control),
284 ppm, 1,135 ppm, and 4,540 ppm of 3-Methylpentane.[5]

Exposure Conditions: Exposure was conducted via whole-body inhalation for 6 hours per
day, 5 days a week, for a total of 4 weeks.[5]

Parameters Monitored: Throughout the study, researchers monitored and recorded mortality,
clinical signs, body weight, food consumption, hematology, serum chemistry, and organ
weights.[5]

Endpoint Analysis: At the conclusion of the study, gross and histopathological examinations
were performed to identify any treatment-related effects.[5]

Physicochemical Properties Determination

Standardized testing protocols are used to determine the physicochemical properties listed in

safety data sheets. For instance, the flash point is determined using a "closed cup" method, a

standard procedure for volatile liquids.[6]

Safe Handling and Storage
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The following diagram outlines the logical workflow for the safe handling of 3-Methylpentane in
a laboratory setting.

N
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Caption: Workflow for Safe Handling of 3-Methylpentane.

Key Handling and Storage Precautions

» Ventilation: Always handle 3-Methylpentane in a well-ventilated area or under a chemical
fume hood to minimize inhalation exposure.[10][12]

e Ignition Sources: It is a highly flammable liquid. Keep away from heat, sparks, open flames,
and other ignition sources.[10][13] Use non-sparking tools and explosion-proof electrical
equipment.[10][14]

o Electrostatic Discharge: Take precautionary measures against static discharge by grounding
and bonding containers and receiving equipment during transfer.[10][13]

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
a face shield, and flame-retardant clothing.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[12][14]

o Spill Response: In case of a spill, remove all ignition sources.[9] Absorb the spill with an inert
material like sand and collect it in a sealable container for disposal.[12] Do not let the
chemical enter drains.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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